Cas no 2228140-77-8 (5-(4-methoxy-3,5-dimethylphenyl)-1,3-oxazolidin-2-one)

5-(4-Methoxy-3,5-dimethylphenyl)-1,3-oxazolidin-2-one is a specialized oxazolidinone derivative with potential applications in pharmaceutical and agrochemical research. Its structural features, including the methoxy and dimethyl substitutions on the phenyl ring, contribute to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. The oxazolidin-2-one core offers versatility for further functionalization, enabling the development of novel bioactive compounds. This compound may exhibit favorable physicochemical properties, such as moderate solubility and thermal stability, which are advantageous for formulation and process optimization. Its precise molecular architecture suggests utility in targeted drug discovery or crop protection agent development.
5-(4-methoxy-3,5-dimethylphenyl)-1,3-oxazolidin-2-one structure
2228140-77-8 structure
Product Name:5-(4-methoxy-3,5-dimethylphenyl)-1,3-oxazolidin-2-one
CAS No:2228140-77-8
MF:C12H15NO3
MW:221.252403497696
CID:6511313
PubChem ID:165611632
Update Time:2025-06-12

5-(4-methoxy-3,5-dimethylphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-(4-methoxy-3,5-dimethylphenyl)-1,3-oxazolidin-2-one
    • 2228140-77-8
    • EN300-1735400
    • Inchi: 1S/C12H15NO3/c1-7-4-9(5-8(2)11(7)15-3)10-6-13-12(14)16-10/h4-5,10H,6H2,1-3H3,(H,13,14)
    • InChI Key: GYOULHYEGDBLHN-UHFFFAOYSA-N
    • SMILES: O1C(NCC1C1C=C(C)C(=C(C)C=1)OC)=O

Computed Properties

  • Exact Mass: 221.10519334g/mol
  • Monoisotopic Mass: 221.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 47.6Ų

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Additional information on 5-(4-methoxy-3,5-dimethylphenyl)-1,3-oxazolidin-2-one

Research Brief on 5-(4-methoxy-3,5-dimethylphenyl)-1,3-oxazolidin-2-one (CAS: 2228140-77-8)

5-(4-methoxy-3,5-dimethylphenyl)-1,3-oxazolidin-2-one (CAS: 2228140-77-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This oxazolidinone derivative has recently garnered attention due to its potential therapeutic applications, particularly in the context of antimicrobial and anti-inflammatory agents. The compound's unique structural features, including the methoxy and dimethyl substitutions on the phenyl ring, contribute to its biological activity and pharmacokinetic properties.

Recent studies have focused on elucidating the mechanism of action of 5-(4-methoxy-3,5-dimethylphenyl)-1,3-oxazolidin-2-one, particularly its interaction with bacterial ribosomes and inflammatory pathways. Preliminary findings suggest that the compound exhibits inhibitory effects on protein synthesis in Gram-positive bacteria, making it a promising candidate for the development of novel antibiotics. Additionally, its anti-inflammatory properties have been linked to the modulation of key signaling pathways, such as NF-κB and MAPK.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized and evaluated a series of oxazolidinone derivatives, including 5-(4-methoxy-3,5-dimethylphenyl)-1,3-oxazolidin-2-one, for their antibacterial activity. The compound demonstrated potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE), with minimal cytotoxicity to mammalian cells. These findings highlight its potential as a lead compound for addressing antibiotic resistance.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, explored the anti-inflammatory effects of 5-(4-methoxy-3,5-dimethylphenyl)-1,3-oxazolidin-2-one in vitro and in vivo. The study revealed that the compound significantly reduced the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. Furthermore, in a murine model of acute inflammation, the compound exhibited dose-dependent anti-inflammatory effects, comparable to those of standard therapeutics like dexamethasone.

The pharmacokinetic profile of 5-(4-methoxy-3,5-dimethylphenyl)-1,3-oxazolidin-2-one has also been a subject of recent research. A 2022 study in Drug Metabolism and Disposition characterized the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The results indicated favorable oral bioavailability and metabolic stability, with minimal hepatic clearance. These attributes suggest that the compound could be suitable for further development as an oral therapeutic agent.

Despite these promising findings, challenges remain in the development of 5-(4-methoxy-3,5-dimethylphenyl)-1,3-oxazolidin-2-one as a clinical candidate. Issues such as potential drug-drug interactions, long-term toxicity, and formulation stability need to be addressed in future studies. Ongoing research is also exploring structural modifications to enhance the compound's efficacy and reduce any off-target effects.

In conclusion, 5-(4-methoxy-3,5-dimethylphenyl)-1,3-oxazolidin-2-one (CAS: 2228140-77-8) represents a promising scaffold for the development of novel antimicrobial and anti-inflammatory agents. Recent studies have provided valuable insights into its mechanism of action, biological activity, and pharmacokinetic properties. Further research is warranted to fully exploit its therapeutic potential and overcome existing challenges in drug development.

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